3-methyl-7-(naphthalen-1-ylmethyl)-8-(4-pentylpiperazin-1-yl)-1H-purine-2,6(3H,7H)-dione

Catalog No.
S2875087
CAS No.
898428-30-3
M.F
C26H32N6O2
M. Wt
460.582
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
3-methyl-7-(naphthalen-1-ylmethyl)-8-(4-pentylpipe...

CAS Number

898428-30-3

Product Name

3-methyl-7-(naphthalen-1-ylmethyl)-8-(4-pentylpiperazin-1-yl)-1H-purine-2,6(3H,7H)-dione

IUPAC Name

3-methyl-7-(naphthalen-1-ylmethyl)-8-(4-pentylpiperazin-1-yl)purine-2,6-dione

Molecular Formula

C26H32N6O2

Molecular Weight

460.582

InChI

InChI=1S/C26H32N6O2/c1-3-4-7-13-30-14-16-31(17-15-30)25-27-23-22(24(33)28-26(34)29(23)2)32(25)18-20-11-8-10-19-9-5-6-12-21(19)20/h5-6,8-12H,3-4,7,13-18H2,1-2H3,(H,28,33,34)

InChI Key

LJGFBBRQVVHJIT-UHFFFAOYSA-N

SMILES

CCCCCN1CCN(CC1)C2=NC3=C(N2CC4=CC=CC5=CC=CC=C54)C(=O)NC(=O)N3C

Solubility

not available

Potential Kinase Inhibitor:

Scientific research suggests that 3-methyl-7-(naphthalen-1-ylmethyl)-8-(4-pentylpiperazin-1-yl)-1H-purine-2,6(3H,7H)-dione may possess properties of a kinase inhibitor. Kinases are enzymes involved in various cellular processes, including cell growth, proliferation, and differentiation. Inhibiting specific kinases has emerged as a promising strategy for treating various diseases, including cancer. Studies have shown that this compound exhibits inhibitory activity against several kinases, including Aurora kinase and FLT3, which are implicated in the development and progression of certain cancers [].

XLogP3

4.3

Dates

Modify: 2023-08-17

Explore Compound Types